Cas no 2138032-59-2 ((5-chloropyrazin-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (5-chloropyrazin-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138032-59-2
• MF: C₁₀H₁₄ClF₃N₄
• MW: 282.693171024323
• CID: 6510876
• PubChem ID: 165501590
• Update Time: 2025-07-10

(5-chloropyrazin-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (5-chloropyrazin-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• 2138032-59-2
• [(5-chloropyrazin-2-yl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
• EN300-1179326

• Inchi： 1S/C10H14ClF3N4/c1-15-2-3-18(7-10(12,13)14)6-8-4-17-9(11)5-16-8/h4-5,15H,2-3,6-7H2,1H3
• InChI Key： GPFLZWXNHXLKIH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)CN(CC(F)(F)F)CCNC

Computed Properties

• Exact Mass: 282.0859086g/mol
• Monoisotopic Mass: 282.0859086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41Ų

Additional information on (5-chloropyrazin-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Introduction to (5-chloropyrazin-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138032-59-2)

(5-chloropyrazin-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138032-59-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of (5-chloropyrazin-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine is composed of a pyrazine ring substituted with a chlorine atom at the 5-position, a methyl group attached to the nitrogen atom of the pyrazine ring, and a trifluoroethyl group linked to an aminoethanol moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrazine ring is known for its aromaticity and electron-withdrawing effects, while the trifluoroethyl group enhances lipophilicity and metabolic stability.

The synthesis of (5-chloropyrazin-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine typically involves multi-step reactions. One common approach starts with the preparation of 5-chloropyrazine-2-carbaldehyde, which is then converted into the corresponding aldehyde intermediate. This intermediate is subsequently reacted with 2-(methylamino)ethanol and trifluoroacetic acid to form the final product. The synthetic route is optimized to ensure high yields and purity, making it suitable for further biological evaluation.

Recent studies have highlighted the potential therapeutic applications of (5-chloropyrazin-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine. One notable area of research is its activity as a modulator of neurotransmitter systems. Specifically, this compound has been shown to exhibit potent binding affinity for serotonin receptors (5-HT receptors), particularly the 5-HT_1A subtype. This property makes it a promising candidate for the treatment of psychiatric disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, (5-chloropyrazin-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine has also demonstrated activity against other neurotransmitter systems. For instance, it has been found to interact with dopamine receptors (D₁ and D₄) and adrenergic receptors (α₁-adrenergic receptors). These interactions suggest that the compound may have broader therapeutic potential in treating neurological disorders such as Parkinson's disease and schizophrenia.

The pharmacokinetic properties of (5-chloropyrazin-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. The presence of the trifluoroethoxy group contributes to its enhanced lipophilicity and metabolic stability, which are crucial factors for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of (5-chloropyrazin-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, (5-chloropyrazin-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138032-59-2) represents a promising candidate in the development of novel therapeutics for various neurological and psychiatric disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments in the future.